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Compound of Interest

Compound Name: L-Alanine-13C3

Cat. No.: B104464

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of L-Alanine-13C3, a stable isotope-labeled version of the non-essential
amino acid L-alanine. The incorporation of carbon-13 isotopes at all three carbon positions
makes it an invaluable tracer for metabolic research and a reliable internal standard for
guantitative analyses in various stages of drug development.

Core Chemical Properties

L-Alanine-13C3 is a white crystalline solid. Its physical and chemical properties are largely
identical to those of naturally occurring L-alanine, with the key difference being its increased
molecular weight due to the presence of three 13C isotopes. This mass shift is fundamental to
its application in mass spectrometry-based analytical techniques.
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Property Value Reference

Molecular Formula 13C3H7NO:2 --INVALID-LINK--Alanine)
Linear Formula 1BCH31BCH(NH2)3COzH --INVALID-LINK--
Molecular Weight 92.07 g/mol --INVALID-LINK--

CAS Number 100108-77-8 --INVALID-LINK--
Isotopic Purity >98 atom % 13C --INVALID-LINK--
Chemical Purity >95% (CP) --INVALID-LINK--
Physical Form Solid --INVALID-LINK--

Melting Point 314.5 °C (decomposes) --INVALID-LINK--

Optical Activity |[3102|5/D H4she=2iniM ~-INVALID-LINK--

_ [L3CH3]--INVALID-LINK---- _
SMILES String INVALID-LINK-O --INVALID-LINK--Alanine)

QNAYBMKLOCPYGJ- _
InChl Key --INVALID-LINK--Alanine)
GCCOVPGMSA-N

Synthesis of L-Alanine-13C3

The synthesis of L-Alanine-13C3 is a specialized process typically undertaken by
manufacturers of stable isotope-labeled compounds. While specific industrial synthesis
methods are often proprietary, the general approaches involve either chemical synthesis from
13C-labeled precursors or enzymatic synthesis.

A common laboratory-scale application involving L-Alanine-13C3 is its derivatization, for
example, with an Fmoc (fluorenylmethyloxycarbonyl) protecting group for use in solid-phase
peptide synthesis. The synthesis of Fmoc-L-Alanine-13C3 starts with commercially available
L-Alanine-13C3.

Experimental Protocol: Synthesis of Fmoc-L-Alanine-
13C3
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This protocol describes the N-terminal protection of L-Alanine-13C3 with an Fmoc group.
Materials:

e L-Alanine-13C3

e N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)
e Sodium carbonate (Na2COs)

» Dioxane

e Deionized water

o Ethyl acetate

e Hexanes

e Concentrated hydrochloric acid (HCI)

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

 Stir plate and stir bar

o Filtration apparatus

o Separatory funnel

 Rotary evaporator

Procedure:

o Dissolution: Dissolve L-Alanine-13C3 (1 equivalent) in a 1:1 (v/v) mixture of deionized water
and dioxane in a round-bottom flask.

o Addition of Base and Fmoc-OSu: To the stirred solution, add sodium carbonate (5
equivalents). Then, add Fmoc-OSu (1.5 equivalents) portion-wise.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Reaction: Allow the mixture to stir at room temperature for 18-24 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Filter the reaction mixture to remove any insoluble material.

 Acidification and Extraction: Carefully acidify the aqueous layer to a pH of approximately 2
with concentrated hydrochloric acid. This will protonate the carboxylic acid and cause the
product to precipitate. Extract the product into ethyl acetate (3x).

» Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.
Filter off the drying agent and concentrate the solution under reduced pressure to yield the
crude product.

 Purification: The crude Fmoc-Ala-OH-13C3 can be further purified by recrystallization from a
solvent system like ethyl acetate/hexanes to yield a white solid.[1]

Metabolic Pathways and Applications

L-Alanine-13C3 is a powerful tool for tracing metabolic pathways due to its central role in
cellular metabolism. It serves as a key link between glycolysis, the tricarboxylic acid (TCA)
cycle, and amino acid metabolism.
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Caption: Central metabolic pathways involving L-Alanine-13C3.

Metabolic Flux Analysis

L-Alanine-13C3 is extensively used in metabolic flux analysis (MFA) to quantify the rates of
metabolic reactions. By tracing the incorporation of 13C into downstream metabolites,
researchers can gain insights into cellular physiology in both healthy and diseased states.
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Caption: A typical experimental workflow for metabolic flux analysis using L-Alanine-13C3.
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This protocol outlines the key steps for labeling cells with L-Alanine-13C3 and extracting
metabolites for mass spectrometry analysis.

Materials:

e Cultured cells of interest

e Culture medium deficient in alanine

e L-Alanine-13C3

* Ice-cold phosphate-buffered saline (PBS)
e -80°C 80% methanol (v/v) in water

o Cell scraper

e Microcentrifuge tubes

e Centrifuge capable of 4°C

e Vacuum concentrator (e.g., SpeedVac)
Procedure:

o Cell Seeding: Seed cells in appropriate culture plates and grow to the desired confluency.

e Preparation of Labeling Medium: Prepare the culture medium by supplementing the alanine-
deficient medium with L-Alanine-13C3 to the desired final concentration.

 Isotope Labeling:
o Aspirate the existing culture medium from the cells.
o Wash the cells twice with pre-warmed sterile PBS.

o Add the pre-warmed L-Alanine-13C3 labeling medium to the cells.
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o Incubate the cells for a predetermined period to allow for the incorporation of the labeled
alanine into cellular metabolites.

e Metabolic Quenching and Metabolite Extraction:

o To halt enzymatic activity, quickly aspirate the labeling medium.

[e]

Immediately wash the cells with ice-cold PBS.

Add a sufficient volume of -80°C 80% methanol to each well to cover the cells.

o

[¢]

Incubate the plates at -80°C for at least 15 minutes.

[¢]

Scrape the cells in the cold methanol solution and transfer the cell lysate to a pre-chilled
microcentrifuge tube.

o Sample Preparation for Analysis:

[e]

Centrifuge the cell lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet
cell debris.

[e]

Transfer the supernatant containing the metabolites to a new pre-chilled tube.

o

Dry the metabolite extract using a vacuum concentrator.

[¢]

The dried metabolite pellets can be stored at -80°C until analysis by mass spectrometry.

Conclusion

L-Alanine-13C3 is a vital tool in modern biological and biomedical research. Its well-defined
chemical properties and the ability to trace its metabolic fate with high precision make it
indispensable for metabolic flux analysis, drug discovery, and understanding disease
pathogenesis. The experimental protocols provided in this guide offer a starting point for
researchers to incorporate this powerful labeled compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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